Cas no 1856806-53-5 (tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate
• CAS No: 1856806-53-5
• MF: C₁₀H₁₆BrN₃O₂
• MW: 290.156941413879
• MDL: MFCD32736488
• CID: 5612231
• PubChem ID: 130831051
• Update Time: 2025-08-05

tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate
• EN300-3529743
• 1856806-53-5

• MDL： MFCD32736488
• Inchi： 1S/C10H16BrN3O2/c1-6-7(11)8(14(5)13-6)12-9(15)16-10(2,3)4/h1-5H3,(H,12,15)
• InChI Key： IHRBXXABXOXMIK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.04259g/mol
• Monoisotopic Mass: 289.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate

Introduction to Tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate (CAS No. 1856806-53-5)

Tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate, with the chemical formula C₁₂H₁₄BBrN₄O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its tert-butyl group and a 4-bromo-1,3-dimethyl-1H-pyrazol-5-yl moiety, which contribute to its unique reactivity and potential applications in drug development. The CAS number 1856806-53-5 uniquely identifies this molecule in scientific literature and databases, facilitating its study and commercialization.

The 4-bromo-1,3-dimethyl-1H-pyrazol-5-yl substituent is particularly noteworthy due to its structural complexity and functional diversity. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a bromine atom at the 4-position enhances the electrophilicity of the pyrazole ring, making it a valuable scaffold for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required in the design of novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate has emerged as a promising intermediate in the synthesis of such inhibitors. Its structural features allow for selective binding to protein targets, thereby modulating biological processes at the molecular level. For instance, studies have demonstrated its potential utility in inhibiting kinases and other enzymes that play a crucial role in cancer progression.

The bromine atom in the pyrazole ring serves as a versatile handle for further chemical manipulation. It can be readily exchanged with other nucleophiles through palladium-catalyzed reactions, enabling the construction of diverse libraries of compounds for high-throughput screening. This approach has been successfully applied in drug discovery programs to identify lead candidates with enhanced potency and selectivity. Additionally, the tert-butyl carbamate group provides stability to the molecule under various reaction conditions while maintaining its bioactivity.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate and biological targets. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes, thereby inhibiting their function. These studies not only provide insights into the mechanism of action but also guide the optimization of lead structures towards improved pharmacological properties. The integration of experimental data with computational modeling has become an indispensable tool in modern drug discovery.

The synthesis of tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination of a pyrazole precursor followed by carbamate formation using tert-butanol derivatives. These reactions are typically conducted under controlled conditions to ensure high yields and purity. The use of advanced catalytic systems has further streamlined these processes, making them more efficient and environmentally friendly.

The pharmaceutical industry has shown considerable interest in pyrazole derivatives due to their broad therapeutic potential. The tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbamate is being explored as a building block for novel drugs targeting various diseases. Its ability to undergo multiple functionalizations makes it a valuable asset in medicinal chemistry campaigns aimed at developing next-generation therapeutics.

In conclusion,tert-butyl N-(4-bromo-1,3-dimethyl-1H-pyrazol-5-y l)carbamate (CAS No. 1856806-53) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for synthesizing biologically active compounds. The ongoing research into its applications in drug development underscores its importance as a chemical entity with immense potential for future therapeutic interventions.